Cas no 923460-14-4 (N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
• CAS No: 923460-14-4
• MF: C₂₃H₁₇NO₅S
• MW: 419.449784994125
• CID: 5448704
• PubChem ID: 41582121
• Update Time: 2023-11-22

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• 923460-14-4
• 2-benzylsulfonyl-N-(9,10-dioxoanthracen-2-yl)acetamide
• F2982-0202
• AKOS024479171
• N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
• 2-(benzylsulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide
• N-(9,10-Dihydro-9,10-dioxo-2-anthracenyl)-2-[(phenylmethyl)sulfonyl]acetamide

• Inchi： 1S/C23H17NO5S/c25-21(14-30(28,29)13-15-6-2-1-3-7-15)24-16-10-11-19-20(12-16)23(27)18-9-5-4-8-17(18)22(19)26/h1-12H,13-14H2,(H,24,25)
• InChI Key： ZXRARWFUIUZWAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)CS(CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 419.08274382g/mol
• Monoisotopic Mass: 419.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 768.8±60.0 °C(Predicted)
• pka: 11.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones